Cas no 2876-24-6 (Phenazine, 1-nitro-)
Phenazine, 1-nitro- structure
Product Name:Phenazine, 1-nitro-
CAS No:2876-24-6
MF:C12H7N3O2
MW:225.202882051468
CID:288465
PubChem ID:160658
Update Time:2025-04-19
Phenazine, 1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenazine, 1-nitro-
- 1-Nitrophenazine
- AKOS040764612
- nitrophenazine
- UNII-FDA3BAA5PU
- BEDXVQSNPCSGHA-UHFFFAOYSA-
- InChI=1/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)14-9-5-2-1-4-8(9)13-10/h1-7H
- 2876-24-6
- FDA3BAA5PU
- CCRIS 3014
- DTXSID70182943
- SCHEMBL8477858
-
- Inchi： 1S/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)14-9-5-2-1-4-8(9)13-10/h1-7H
- InChI Key： BEDXVQSNPCSGHA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC2C1=NC1C=CC=CC=1N=2)=O
Computed Properties
- Exact Mass: 225.05391
- Monoisotopic Mass: 225.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- Density: 1.444
- Boiling Point: 436°Cat760mmHg
- Flash Point: 217.5°C
- Refractive Index: 1.767
- PSA: 68.92
Phenazine, 1-nitro- Related Literature
-
1. Photochemical reactions of primary amines on nitrophenazinesAngelo Albini,Gian Franco Bettinetti,Elisa Fasani,Giovanna Minoli J. Chem. Soc. Perkin Trans. 1 1978 299
-
2. Index of subjects, 1942
-
3. Formula index
2876-24-6 (Phenazine, 1-nitro-) Related Products
- 18514-76-6(5-Nitroquinoxaline)
- 23612-33-1(3-Nitro-1H-pyrrolo3,2-bpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
